8-Bromo-6-fluoro-4-hydroxyquinoline-3-carboxylic acid

• IUPAC Name: 8-bromo-6-fluoro-4-oxo-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C10H5BrFNO3/c11-7-2-4(12)1-5-8(7)13-3-6(9(5)14)10(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key: LVUZMPYPFCZPIL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)C(=CN2)C(=O)O)Br)F
• Molecular Formula: C10H5BrFNO3
• DSSTOX Substance ID: DTXSID40392911
• Molecular Weight: 286.05 g/mol
• CAS No.: 1019016-15-9

Description

8-Bromo-6-fluoro-4-hydroxyquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H5BrFNO3 and its molecular weight is 286.05 g/mol. The purity is usually 95%.
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Scientific Research Applications

Analytical and Medicinal Chemistry

8-Hydroxyquinoline derivatives, including 8-Bromo-6-fluoro-4-hydroxyquinoline-3-carboxylic acid, have been recognized for their significant biological activities. The scaffold of 8-hydroxyquinoline has been a focal point in organic and analytical chemistry due to its chromophore properties and its ability to detect various metal ions and anions. In medicinal chemistry, these derivatives have attracted attention for their potential in treating life-threatening diseases such as cancer, HIV, and neurodegenerative disorders. The metal chelation properties of 8-hydroxyquinoline derivatives further enhance their role as potent drug candidates for various diseases (Gupta, Luxami, & Paul, 2021).

Microbial and Environmental Interaction

Quinolinic carboxylic acids like this compound have known applications in studying microbial interactions in different environments. A specific study on Spodoptera littoralis demonstrated how 8-hydroxyquinoline-2-carboxylic acid, a related compound, can influence the gut microbiome by adjusting the number and diversity of bacteria, signifying the role of such compounds in the regulation of metal ions concentration, which in turn affects bacterial communities (Mazumdar et al., 2022).

Synthetic and Biological Activity

The synthesis of 8-hydroxyquinoline derivatives and their pharmacological properties have been extensively studied. Compounds containing the 8-hydroxyquinoline nucleus exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects. Recent advances in the synthesis of these derivatives focus on creating potent lead compounds with good efficacy and low toxicity. Their huge therapeutic value and potential as building blocks for pharmacologically active scaffolds make them a significant subject of study in the field of drug development (Saadeh, Sweidan, & Mubarak, 2020).